N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide

• IUPAC Name: N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-thiophen-2-ylsulfonylpiperidine-2-carboxamide
• InChI: InChI=1S/C17H21N3O4S2/c21-16(18-17-12-6-1-2-7-13(12)19-24-17)14-8-3-4-10-20(14)26(22,23)15-9-5-11-25-15/h5,9,11,14H,1-4,6-8,10H2,(H,18,21)
• InChI Key: SRNQHDDDGYMYGG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C(=O)NC2=C3CCCCC3=NO2)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C17H21N3O4S2
• Molecular Weight: 395.5 g/mol

Description

N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide is a useful research compound. Its molecular formula is C17H21N3O4S2 and its molecular weight is 395.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Derivative Applications

• Heterocyclic Synthesis : The synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity towards different nitrogen nucleophiles have been investigated, yielding a variety of heterocyclic compounds, including pyrazole, isoxazole, and pyrimidine derivatives. These processes demonstrate the versatility of similar compounds in generating pharmacologically interesting heterocycles (Mohareb et al., 2004).

• Biologically Active Derivatives : Novel synthetic routes have led to the creation of derivatives with promising bioactive profiles. For example, synthesis pathways involving 2-aminothiophene-3-carboxamide have been developed for the preparation of thienopyridines and thienopyrimidines, showcasing the compound's utility in medicinal chemistry (Mohareb et al., 2003).

Antimicrobial and Anti-inflammatory Applications

• Antimicrobial Activities : The synthesis and characterization of novel compounds, including tetrahydrobenzo[b]thiophene-3-carboxamides, have been explored for antimicrobial applications. Such derivatives have been evaluated against various bacterial and fungal strains, showing significant activities, which highlights their potential as new antimicrobial agents (Babu et al., 2013).

• Anti-inflammatory Activities : The development of compounds with anti-inflammatory properties has also been a focus, with various synthesized derivatives showing potential in vitro anti-inflammatory activities. These findings support the exploration of these compounds in developing new anti-inflammatory agents (Dengale et al., 2021).

Antitumor Evaluation

• Antitumor Activities : The antitumor evaluation of polyfunctionally substituted heterocyclic compounds derived from similar structures has been conducted, with many compounds revealing high inhibitory effects in vitro against various human cancer cell lines. This indicates the significant potential of these derivatives in cancer therapy (Shams et al., 2010).